Cas no 15930-84-4 (Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester)
15930-84-4 structure
Product Name:Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester
CAS No:15930-84-4
MF:C8H10NO6P
MW:247.1418633461
CID:181820
PubChem ID:167496
Update Time:2025-04-19
Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester
- Demethylfenitrooxon
- Desmethylsumioxon
- DTXSID90936086
- Demethyl sumioxon
- Desmethylfenitrooxon
- methyl 3-methyl-4-nitrophenyl hydrogen phosphate
- 15930-84-4
- Phosphoric acid, monomethyl mono(4-nitro-m-tolyl) ester
- Phosphoric acid, monomethyl mono(3-methyl-4-nitrophenyl) ester
- O-methyl O-hydrogen O-(3-methyl-4-nitro-phenyl) phosphate
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- Inchi: 1S/C8H10NO6P/c1-6-5-7(15-16(12,13)14-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,12,13)
- InChI Key: PFGNIZHUAOEYKD-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OC)OC1C=CC(=C(C)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 247.0246
- Monoisotopic Mass: 247.02457404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 98.9
Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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